N-(2-bromophenyl)-N-(2-oxo-2-{2-[1-(2-thienyl)ethylidene]hydrazino}ethyl)methanesulfonamide

• Molecular Formula: C15H16BrN3O3S2
• Molecular Weight: 430.3 g/mol
• IUPAC Name: 2-(2-bromo-N-methylsulfonylanilino)-N-[(E)-1-thiophen-2-ylethylideneamino]acetamide
• InChI: InChI=1S/C15H16BrN3O3S2/c1-11(14-8-5-9-23-14)17-18-15(20)10-19(24(2,21)22)13-7-4-3-6-12(13)16/h3-9H,10H2,1-2H3,(H,18,20)/b17-11+
• InChI Key: RBKAGOSLXGANRZ-GZTJUZNOSA-N
• Isomeric SMILES: C/C(=N\NC(=O)CN(C1=CC=CC=C1Br)S(=O)(=O)C)/C2=CC=CS2
• SMILES: CC(=NNC(=O)CN(C1=CC=CC=C1Br)S(=O)(=O)C)C2=CC=CS2

Description

N-(2-bromophenyl)-N-(2-oxo-2-{2-[1-(2-thienyl)ethylidene]hydrazino}ethyl)methanesulfonamide is a chemical compound that has gained significant attention in scientific research. This compound is commonly known as "BAY 43-9006" or "Sorafenib." Sorafenib is a multi-kinase inhibitor that acts on several signaling pathways involved in tumor cell proliferation, angiogenesis, and metastasis. Sorafenib has been extensively studied for its potential use in cancer treatment.

Mechanism of Action

Sorafenib is a multi-kinase inhibitor that acts on several signaling pathways involved in tumor cell proliferation, angiogenesis, and metastasis. It inhibits the activity of several tyrosine kinases, including VEGFR-2, VEGFR-3, PDGFR-β, and RAF-1. By inhibiting these kinases, Sorafenib blocks the signaling pathways that promote tumor cell growth, angiogenesis, and metastasis.
Biochemical and Physiological Effects:
Sorafenib has several biochemical and physiological effects. It inhibits the growth of cancer cells by blocking the signaling pathways involved in tumor cell proliferation, angiogenesis, and metastasis. Sorafenib also induces apoptosis, or programmed cell death, in cancer cells. Additionally, Sorafenib has been shown to inhibit the growth of new blood vessels, which is essential for tumor growth.

Advantages and Limitations for Lab Experiments

Sorafenib has several advantages and limitations for lab experiments. One of the advantages is that it has been extensively studied for its potential use in cancer treatment, and its mechanism of action is well understood. This makes it a useful tool for studying the signaling pathways involved in tumor cell growth, angiogenesis, and metastasis. However, one limitation of Sorafenib is that it is a potent inhibitor of several kinases, which may lead to off-target effects. This can make it challenging to interpret the results of experiments using Sorafenib.

Future Directions

There are several future directions for research on Sorafenib. One direction is to investigate the use of Sorafenib in combination with other cancer treatments, such as chemotherapy and radiation therapy. Another direction is to explore the potential use of Sorafenib in the treatment of other diseases, such as cardiovascular disease. Additionally, there is a need for further research to better understand the mechanism of action of Sorafenib and to develop more specific inhibitors of the kinases it targets.

Synthesis Methods

The synthesis of Sorafenib involves several steps, starting with the reaction of 2-aminophenylboronic acid with 2-bromobenzoyl chloride. The resulting intermediate is then reacted with 2-thiopheneacetic acid to form the desired product. The final compound, Sorafenib, is obtained by reacting the intermediate with methanesulfonyl chloride.

Scientific Research Applications

Sorafenib has been studied extensively for its potential use in cancer treatment. It has been shown to inhibit the growth of several types of cancer cells, including hepatocellular carcinoma, renal cell carcinoma, and thyroid cancer. Sorafenib works by inhibiting several signaling pathways involved in tumor cell proliferation, angiogenesis, and metastasis.